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Abstract
3,5-Dimethylhexanal, a branched-chain aliphatic aldehyde, has a history rooted in the

exploration of organic synthesis and its applications in the chemical industry. This technical

guide provides an in-depth overview of the discovery, synthesis, and known applications of this

compound. While its primary use appears to be within the fragrance and flavor sector, this

document also explores its physicochemical properties and the broader context of the

biological effects of related saturated aldehydes, providing a foundational resource for

researchers.

Introduction
3,5-Dimethylhexanal (CAS No. 19796-88-4) is a saturated fatty aldehyde with the molecular

formula C8H16O.[1] Its structure, characterized by methyl groups at the 3 and 5 positions,

gives it distinct properties that have been of interest primarily in the field of aroma chemicals.

This guide will detail the available information on its initial synthesis, key experimental

protocols, and its place within the broader landscape of aliphatic aldehydes.

Discovery and History
The precise moment of discovery for 3,5-Dimethylhexanal is not definitively documented in a

singular, seminal publication. However, early explorations into the synthesis of aldehydes and
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organoborane chemistry likely led to its creation. Two publications from the late 1960s and

early 1970s are among the earliest cited references in relation to synthetic routes that could

produce such a compound.

A 1968 paper by S. Pucci et al. in Gazzetta Chimica Italiana and a 1970 paper by H.C. Brown

and G.W. Kabalka in the Journal of the American Chemical Society describe methods for the

synthesis of aldehydes from olefins.[2][3] While these papers do not focus exclusively on 3,5-
Dimethylhexanal, they lay the experimental groundwork for its synthesis. The work by Brown

and Kabalka, in particular, details a convenient new aldehyde synthesis via the hydroboration

of terminal olefins, a method applicable to the synthesis of 3,5-Dimethylhexanal.[3]

Physicochemical Properties
A summary of the key physicochemical properties of 3,5-Dimethylhexanal is presented in

Table 1. This data is essential for its handling, formulation, and for understanding its behavior in

various applications.

Property Value Reference

Molecular Formula C8H16O [1]

Molecular Weight 128.21 g/mol [1]

CAS Number 19796-88-4 [1]

Boiling Point 93-94 °C @ 80 Torr [4]

Topological Polar Surface Area 17.1 Å² [4]

XLogP3 2.3 [4]

GHS Hazard Statements

H226 (Flammable liquid and

vapor), H315 (Causes skin

irritation), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

[1]

Table 1: Physicochemical Properties of 3,5-Dimethylhexanal
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Experimental Protocols
While the full experimental text from the earliest potential syntheses is not readily available, a

general procedure for the synthesis of aldehydes via hydroboration, as described by Brown

and Kabalka (1970), provides a likely method for the preparation of 3,5-Dimethylhexanal.

General Synthesis of Aldehydes via Hydroboration
The synthesis involves the reaction of a terminal olefin with a hydroborating agent, followed by

oxidation. For 3,5-Dimethylhexanal, the logical precursor would be 3,5-dimethyl-1-hexene.

Experimental Workflow: Aldehyde Synthesis via Hydroboration

Caption: General workflow for the synthesis of 3,5-Dimethylhexanal.

Protocol:

Hydroboration: The olefin, 3,5-dimethyl-1-hexene, is reacted with a hydroborating agent such

as 9-borabicyclo[3.3.1]nonane (9-BBN) in an appropriate solvent (e.g., tetrahydrofuran)

under an inert atmosphere. The reaction mixture is typically stirred at room temperature for

several hours.

Oxidation: The resulting organoborane intermediate is then oxidized using a mild oxidizing

agent like pyridinium chlorochromate (PCC) in a solvent such as dichloromethane. The

reaction is monitored for completion by techniques like thin-layer chromatography.

Workup and Purification: The reaction mixture is worked up by filtration and removal of the

solvent. The crude product is then purified, typically by distillation under reduced pressure, to

yield 3,5-Dimethylhexanal.

Applications
The primary application of 3,5-Dimethylhexanal appears to be in the fragrance and flavor

industry.[5] While specific formulations are proprietary, branched-chain aldehydes are known

for contributing unique and potent aroma profiles. For instance, the structurally similar 3,5,5-

Trimethylhexanal is described as having a powerful aldehydic green note with a fresh, clean

impression, and is used to create floral-diffusive top-notes in lily and muguet, and freshness in

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.benchchem.com/product/b034571?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1017351.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


mimosa or rose fragrances.[5] It is highly probable that 3,5-Dimethylhexanal is utilized for

similar effects, lending a fresh, green, or citrus-like character to perfumes and flavorings.

Branched-chain aldehydes are also recognized as important flavor compounds in a variety of

food products, where they can be formed through both enzymatic and non-enzymatic

pathways, such as the Strecker degradation of amino acids during heat treatment.[6] They are

often described as having malty or chocolate-like sensory profiles.[6]

Biological Effects and Metabolism
There is a lack of specific toxicological and metabolic data for 3,5-Dimethylhexanal in the

public domain. However, general information on saturated and branched-chain aldehydes can

provide context for its potential biological activity.

Saturated aliphatic aldehydes are known to be reactive molecules that can interact with

biological systems.[7] The metabolism of branched-chain aldehydes is a recognized pathway in

various organisms.[8] These aldehydes can be generated from the breakdown of branched-

chain amino acids like leucine, isoleucine, and valine.[8][9]

General Metabolic Pathway of Branched-Chain Amino Acids
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Caption: Simplified metabolic pathway of branched-chain amino acids.

The metabolism of exogenous aldehydes is a critical detoxification process. While no specific

signaling pathways have been identified for 3,5-Dimethylhexanal, it is known that aldehydes,

in general, can induce cellular stress responses.

Conclusion
3,5-Dimethylhexanal is a branched-chain aldehyde with a history intertwined with the

development of modern organic synthesis methods. While its discovery is not attributed to a

single event, early work in organoborane chemistry provided the means for its creation. Its
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primary application lies in the fragrance and flavor industry, where it likely contributes to fresh

and green aroma profiles. Further research into its specific biological activities and metabolic

fate would be beneficial for a more comprehensive understanding of this compound,

particularly for professionals in drug development and toxicology. The safety data for 3,5-
Dimethylhexanal indicates that it is a flammable liquid and an irritant to the skin, eyes, and

respiratory system, necessitating appropriate handling procedures.[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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